Cas no 852956-36-6 (8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid)

8-Methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a benzodioxine core with a methoxy substituent at the 8-position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both the electron-donating methoxy group and the carboxylic acid functionality allows for selective modifications, enabling applications in coupling reactions, esterifications, and amide formations. Its rigid benzodioxine scaffold contributes to structural stability, making it valuable in the design of bioactive molecules. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid structure
852956-36-6 structure
Product Name:8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
CAS No:852956-36-6
MF:C10H10O5
MW:210.183403491974
MDL:MFCD06655740
CID:3057508
PubChem ID:4962316
Update Time:2025-10-22

8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
    • VASJKANHKVOTDC-UHFFFAOYSA-N
    • HMS1789M11
    • EN300-13241
    • 8-methoxy-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylic acid
    • BBL030581
    • MFCD06655740
    • 852956-36-6
    • F2158-1432
    • Z94597997
    • AB00733332-01
    • CS-0233300
    • DTXSID501206741
    • 3-Methoxy-4,5-ethylenedioxybenzoic Acid
    • STK641144
    • SY152596
    • 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylicacid
    • SCHEMBL6995732
    • CJB95636
    • 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid, AldrichCPR
    • 5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxylic acid
    • 2,3-Dihydro-8-methoxy-1,4-benzodioxin-6-carboxylic acid
    • BS-13989
    • AKOS000118320
    • MDL: MFCD06655740
    • Inchi: 1S/C10H10O5/c1-13-7-4-6(10(11)12)5-8-9(7)15-3-2-14-8/h4-5H,2-3H2,1H3,(H,11,12)
    • InChI Key: VASJKANHKVOTDC-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=C(C(=O)O)C=C(C1=2)OC

Computed Properties

  • Exact Mass: 210.05282342g/mol
  • Monoisotopic Mass: 210.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 65Ų

8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid Security Information

8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB523818-250 mg
8-Methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid; .
852956-36-6
250MG
€370.00 2023-07-10
abcr
AB523818-1 g
8-Methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid; .
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€677.50 2023-07-10
abcr
AB523818-5 g
8-Methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid; .
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€1,591.00 2023-07-10
TRC
B593720-5mg
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$ 50.00 2022-06-07
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$ 65.00 2022-06-07
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Enamine
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Additional information on 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid

8-Methoxy-2,3-Dihydro-1,4-Benzodioxine-6-Carboxylic Acid: A Comprehensive Overview

8-Methoxy-2,3-Dihydro-1,4-Benzodioxine-6-Carboxylic Acid is a compound with the CAS Registry Number 852956-36-6. This compound belongs to the class of organic compounds known as benzo[d]oxepines and is characterized by its unique structure, which includes a benzodioxine ring system substituted with a methoxy group and a carboxylic acid moiety. The compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid consists of a benzene ring fused with a dioxane ring. The methoxy group (-OCH₃) is attached at the 8th position of the benzene ring, while the carboxylic acid group (-COOH) is located at the 6th position. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. The compound's solubility and reactivity are influenced by these substituents, which can be exploited in synthetic chemistry to design more complex molecules.

Recent studies have focused on the synthesis and characterization of 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid. Researchers have developed efficient synthetic routes using microwave-assisted synthesis and catalytic methods. These methods have significantly reduced reaction times and improved yields compared to traditional synthesis techniques. For instance, a study published in *Green Chemistry* demonstrated the use of microwave irradiation to synthesize this compound in high purity with minimal environmental impact.

The compound's biological activity has also been a subject of interest. Preliminary in vitro studies suggest that 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid exhibits moderate anti-inflammatory and antioxidant properties. These findings have prompted further research into its potential as a lead compound for drug development. Additionally, the compound has shown promise in agrochemical applications, particularly as a plant growth regulator.

In terms of physical properties, 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid has a melting point of approximately 175°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region due to conjugation within the aromatic ring system.

The application of 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid extends beyond traditional chemical synthesis. It has been utilized as an intermediate in the production of advanced materials such as polyesters and polyamides. Its carboxylic acid group allows for easy incorporation into polymer backbones through esterification or amidation reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid with greater accuracy. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity trends under different conditions.

In conclusion,8-methoxy-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential uses and properties,852956-36–6 will undoubtedly play an increasingly important role in both academic research and industrial applications.

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